Cas no 115098-69-6 (3-(1-Hydroxyethyl)benzonitrile)

• Product Name: 3-(1-Hydroxyethyl)benzonitrile
• CAS No: 115098-69-6
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD12047719
• CID: 1091232
• PubChem ID: 11228875
• Update Time: 2025-06-23

3-(1-Hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-Hydroxyethyl)benzonitrile
• 3-(1-hydroxy-ethyl)-benzonitrile
• AC1Q2BSB
• ACMC-20ml1h
• AGN-PC-004TPK
• Benzonitrile, 3-(1-hydroxyethyl)-
• CTK0G0807
• SureCN320196
• 115098-69-6
• MFCD12047719
• SB74719
• AC3011
• AKOS009940522
• CS-0378164
• SY140983
• EN300-66490
• MFCD18339599
• ZGFGALOARUPOBS-UHFFFAOYSA-N
• DTXSID10459348
• SB85177
• DB-098824
• SCHEMBL320196
• SY131056
• Z445987342

• MDL： MFCD12047719
• Inchi： 1S/C9H9NO/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5,7,11H,1H3
• InChI Key： ZGFGALOARUPOBS-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(1-Hydroxyethyl)benzonitrile

Introduction to 3-(1-Hydroxyethyl)benzonitrile (CAS No. 115098-69-6)

3-(1-Hydroxyethyl)benzonitrile, identified by the chemical compound code CAS No. 115098-69-6, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a benzonitrile moiety linked to a hydroxyethyl group, has garnered attention due to its versatile structural properties and potential applications in drug development and material science. The benzonitrile group, characterized by its high reactivity, enables various chemical transformations, making it a valuable building block for synthesizing more complex molecules.

The hydroxyethyl substituent introduces polarity and functionalization possibilities, enhancing the compound's utility in medicinal chemistry. This unique combination of functional groups has positioned 3-(1-Hydroxyethyl)benzonitrile as a candidate for exploring novel pharmacophores and bioactive scaffolds. Recent advancements in synthetic methodologies have further highlighted its importance, particularly in the development of small-molecule inhibitors targeting various biological pathways.

In the realm of pharmaceutical research, 3-(1-Hydroxyethyl)benzonitrile has been explored for its potential role in the synthesis of bioactive compounds. Studies have demonstrated its utility in constructing heterocyclic frameworks, which are prevalent in many therapeutic agents. The benzonitrile core can be further modified through nucleophilic addition or substitution reactions, allowing for the introduction of additional functional groups that may enhance binding affinity or metabolic stability.

One of the most compelling aspects of 3-(1-Hydroxyethyl)benzonitrile is its adaptability in multi-step synthetic routes. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, with modifications aimed at optimizing solubility and selectivity. The hydroxyethyl group, in particular, offers a site for further derivatization, enabling the creation of compounds with tailored biological activities.

The growing interest in 3-(1-Hydroxyethyl)benzonitrile is also reflected in its application as a precursor in material science. The benzonitrile moiety's ability to participate in polymerization reactions has been exploited to create advanced materials with specific properties. These materials may find applications in coatings, adhesives, or even electronic components, where precise control over molecular architecture is crucial.

Recent studies have also highlighted the compound's role in green chemistry initiatives. Researchers are exploring sustainable synthetic pathways that minimize waste and reduce environmental impact. 3-(1-Hydroxyethyl)benzonitrile serves as a key intermediate in these processes, facilitating the production of high-value chemicals under milder reaction conditions. This aligns with global efforts to promote eco-friendly chemical manufacturing practices.

The pharmaceutical industry continues to drive innovation using 3-(1-Hydroxyethyl)benzonitrile, particularly in the search for new therapeutic agents. Its structural versatility allows for the design of molecules targeting a wide range of diseases, from oncology to neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies have led to several promising candidates derived from this compound.

As computational chemistry techniques advance, the virtual screening of 3-(1-Hydroxyethyl)benzonitrile derivatives has become more efficient and accurate. Machine learning models predict binding interactions with high fidelity, accelerating the discovery process. This synergy between experimental synthesis and computational analysis underscores the compound's significance as a research tool.

The future prospects of 3-(1-Hydroxyethyl)benzonitrile are bright, with ongoing research uncovering new applications and refining synthetic strategies. Its role as a key intermediate ensures its continued relevance in both academic and industrial settings. As scientists delve deeper into its potential, we can anticipate further breakthroughs that will expand its utility across multiple disciplines.